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Executive Summary

Tin-120 (12°Sn) is a stable isotope of significant interest in nuclear physics. Comprising 50
protons and 70 neutrons, its structure is fundamentally influenced by the "magic number" of
protons, which results in a filled proton shell and confers notable stability.[1][2] This guide
provides a comprehensive technical overview of the nuclear structure of 129Sn, detailing its
fundamental properties, the theoretical frameworks used to describe it, and the experimental
methodologies employed in its characterization. Quantitative data are presented in tabular
format, and key concepts and workflows are illustrated with diagrams generated using the DOT
language.

Core Nuclear Properties of Tin-120

The fundamental characteristics of the 12°Sn nucleus have been determined through numerous
experimental and theoretical investigations. It is the most abundant stable isotope of tin,
accounting for nearly a third of the element's natural occurrence.[3][4] Its ground state has a
spin of 0 and positive parity (0+).[5][6]

Table 1: Quantitative Nuclear Data for Tin-120 (2°Sn)

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b083160?utm_src=pdf-interest
https://www.benchchem.com/product/b083160?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tin
https://en.wikipedia.org/wiki/Isotopes_of_tin
https://www.benchchem.com/product/b083160?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/25195421
https://www.buyisotope.com/tin-120-isotope.php
https://www.chemlin.org/isotope/tin-120
https://www.chemlin.org/chemical-elements/tin-isotopes.php
https://www.benchchem.com/product/b083160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Units
Proton Number (2) 50

Neutron Number (N) 70

Mass Number (A) 120

Isotopic Mass 119.902202(6) u
Mass Excess -91.09825 MeV
Nuclear Binding Energy 1020.53897662 MeV
Binding Energy per Nucleon 8.504548 MeV
Nuclear Spin and Parity 0+

Charge Radius 4.6519(21) fm
Natural Abundance 32.58(9) %
Half-life Stable

Data sourced from ChemLin and other isotopic data collections.[3][4][5][7]

Theoretical Framework: The Nuclear Shell Model

The structure of the 12°Sn nucleus is exceptionally well-described by the Nuclear Shell Model.
This model posits that nucleons (protons and neutrons) occupy discrete energy levels, or
shells, within the nucleus, analogous to electron shells in atoms.[8] Nuclei with filled proton or
neutron shells exhibit enhanced stability. The numbers of nucleons corresponding to filled
shells are termed "magic numbers."

For Tin (Z=50), the 50 protons completely fill the major proton shells up to the 1g°/2 orbital. This
"magic" proton number is a primary reason for the large number of stable tin isotopes.[1][2] The
70 neutrons of 12°Sn progressively fill the neutron shells beyond the magic number of 50. The
stability and 0+ spin-parity of 12°Sn are direct consequences of this shell structure, where all
protons and neutrons are paired up.[9]
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Fig 1: 129Sn Nuclear Shell Model representation.

erimental Protocols for Structural Analysis

The properties and structure of the 12°Sn nucleus are elucidated through a variety of

experimental techniques. These methods probe different aspects of the nucleus, from its size

and shape to its excited states.

Electron Scattering

Electron scattering is a powerful technique for determining the charge distribution and radius of

a nucleus.[10] High-energy electrons are used as probes because they do not interact via the

strong

(QED).

nuclear force, and their interaction is well understood through quantum electrodynamics

Methodology:

o Beam Production: A beam of high-energy electrons is generated and accelerated to energies

typically in the range of hundreds of MeV.

» Target Interaction: The electron beam is directed onto a thin foil target of enriched 12°Sn.

o Scattering and Detection: Electrons scatter elastically from the nuclei. The scattered

electrons are detected at various angles by a magnetic spectrometer, which measures their

momentum and scattering angle.
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» Cross-Section Analysis: The differential cross-section (the probability of scattering at a given
angle) is measured. By analyzing the diffraction pattern of the scattered electrons, the
Fourier transform of the nuclear charge distribution can be determined, yielding a precise
value for the charge radius.[11][12] The Relativistic Convergent Close-Coupling (RCCC)
method is a theoretical approach used to calculate scattering cross-sections for comparison

with experimental data.[13]
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Fig 2: Workflow for an electron scattering experiment.

Gamma-Ray Spectroscopy

Gamma-ray spectroscopy is essential for studying the excited states of nuclei.[14] When a
nucleus is excited, it de-excites by emitting gamma rays of specific energies corresponding to
the energy differences between its nuclear levels.
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Methodology:

o Excitation: The 12°Sn nucleus is excited from its ground state. This can be achieved through
various nuclear reactions, such as inelastic neutron scattering or alpha-particle induced
reactions (e.g., 18Sn(a,2ny)).[15]

o Gamma-Ray Emission: The excited nucleus rapidly de-excites, emitting one or more
gamma-ray photons.

o Detection: These gamma rays are detected by high-resolution detectors, most commonly
High-Purity Germanium (HPGe) detectors.[16] The detector absorbs the gamma-ray energy,
producing a signal proportional to that energy.

o Spectrum Analysis: The signals are processed to produce a gamma-ray energy spectrum.
Peaks in the spectrum correspond to specific gamma-ray energies. By analyzing the
energies and intensities of these peaks, a detailed level scheme of the nucleus, including the
energy, spin, and parity of its excited states, can be constructed.[17][18]
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Fig 3: Experimental setup for gamma-ray spectroscopy.

Nuclear Reactions

Specific nuclear reactions are used to study the structure of 12°Sn by adding or removing

nucleons and observing the resulting states. For example, the (p,d) reaction, where a proton
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strikes a nucleus and a deuteron is ejected, is used to study neutron-hole states.[19] Reactions
like (a,2ny) are used to populate high-spin states.[15]

Methodology:

o Projectile Beam: A beam of particles (e.g., protons, alpha particles) is accelerated to a
specific energy.

e Target Interaction: The beam impinges on a 12°Sn target.

» Ejectile Detection: The outgoing particles (e.g., deuterons, neutrons) are detected, and their
energies and angles are measured.

o Coincidence Measurement: Often, gamma rays emitted from the resulting nucleus are
measured in coincidence with the ejected particles. This allows for precise identification of
the final nuclear state.

o Structural Inference: By applying the principles of reaction theory and conservation laws,
information about the energy levels, spin, parity, and spectroscopic factors of the final
nucleus can be deduced.

Conclusion

The nuclear structure of Tin-120 is a prime example of the principles of the Nuclear Shell
Model. Its stability and ground-state properties are a direct result of its magic proton number of
50. A robust body of knowledge about this nucleus has been established through decades of
experimental work employing techniques such as electron scattering, gamma-ray
spectroscopy, and a variety of nuclear reactions. This guide has provided a technical summary
of its core properties and the experimental protocols used to measure them, serving as a
foundational reference for researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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